Cas no 2002502-79-4 ((2S)-2-amino-5,5-difluoro-4,4-dimethylhexanoic acid)

• Product Name: (2S)-2-amino-5,5-difluoro-4,4-dimethylhexanoic acid
• CAS No: 2002502-79-4
• MF: C₈H₁₅F₂NO₂
• MW: 195.207009553909
• CID: 6463057
• PubChem ID: 165790502
• Update Time: 2025-05-24

(2S)-2-amino-5,5-difluoro-4,4-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-5,5-difluoro-4,4-dimethylhexanoic acid
• EN300-1299716
• 2002502-79-4

• Inchi： 1S/C8H15F2NO2/c1-7(2,8(3,9)10)4-5(11)6(12)13/h5H,4,11H2,1-3H3,(H,12,13)/t5-/m0/s1
• InChI Key： DRVRTOBXJHPVCG-YFKPBYRVSA-N
• SMILES： FC(C)(C(C)(C)C[C@@H](C(=O)O)N)F

Computed Properties

• Exact Mass: 195.10708505g/mol
• Monoisotopic Mass: 195.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 63.3Ų

Additional information on (2S)-2-amino-5,5-difluoro-4,4-dimethylhexanoic acid

Introduction to (2S)-2-amino-5,5-difluoro-4,4-dimethylhexanoic Acid (CAS No. 2002502-79-4)

The compound (2S)-2-amino-5,5-difluoro-4,4-dimethylhexanoic acid (CAS No. 2002502-79-4) is a structurally unique organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of amino acids, specifically a substituted hexanoic acid derivative. Its structure features a chiral center at the second carbon atom, which is substituted with an amino group (-NH₂), while the fifth carbon atom is substituted with two fluorine atoms, and the fourth carbon atom is substituted with two methyl groups (-CH₃). This combination of substituents imparts unique chemical and physical properties to the compound.

Recent studies have highlighted the importance of (2S)-amino derivatives in drug discovery and development. The presence of the amino group in this compound makes it a potential candidate for peptide synthesis and as a building block in medicinal chemistry. The stereochemistry at the second carbon atom (S configuration) is crucial for its biological activity, as it determines the compound's interaction with biological targets such as enzymes and receptors.

The fluorine atoms at the fifth carbon position contribute to the compound's lipophilicity and stability. Fluorine substitution is known to enhance drug-like properties such as bioavailability and metabolic stability. Additionally, the methyl groups at the fourth carbon position increase the molecule's hydrophobicity, which can be advantageous in designing drugs with specific pharmacokinetic profiles.

From a synthetic perspective, (2S)-amino derivatives are often challenging to prepare due to the need for precise stereocontrol during synthesis. Recent advancements in asymmetric catalysis and enantioselective synthesis have made it possible to produce this compound in high enantiomeric excess. These methods include the use of chiral catalysts such as proline derivatives and transition metal complexes, which have revolutionized the field of asymmetric synthesis.

In terms of applications, (2S)-amino derivatives are being explored in various therapeutic areas. For instance, they are being investigated as potential inhibitors of enzymes involved in metabolic disorders, cancer, and infectious diseases. The unique combination of substituents in this compound makes it a promising lead for drug development programs targeting these conditions.

Moreover, hexanoic acid derivatives are gaining attention in materials science due to their potential as precursors for advanced materials such as polymers and surfactants. The presence of fluorine atoms and methyl groups in this compound could impart desirable properties such as thermal stability and surface activity to materials derived from it.

From an analytical standpoint, (2S)-amino derivatives are often studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These techniques allow for precise determination of the compound's structure and purity. Recent advancements in high-resolution mass spectrometry have enabled accurate determination of molecular weights and identification of impurities in complex mixtures.

In conclusion, (2S)-amino-5,5-difluoro-4,4-dimethylhexanoic acid (CAS No. 2002502-79-4) is a versatile compound with significant potential in drug discovery, materials science, and synthetic chemistry. Its unique structure and substituent pattern make it a valuable tool for researchers across various disciplines. As research continues to uncover new applications for this compound, its role in advancing science and technology is likely to grow further.